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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-methylundecane (CAS No: 1002-43-3), a branched-chain alkane. Intended for
researchers, scientists, and professionals in drug development, this document delves into the
molecular structure, spectroscopic signature, synthesis methodologies, and key applications of
this compound. The content is structured to deliver not only factual data but also expert insights
into the practical and theoretical aspects of handling and utilizing 3-methylundecane in a
scientific setting.

Introduction: Understanding the Significance of
Branched Alkanes

Alkanes, the simplest class of organic compounds, are fundamental building blocks in organic
chemistry. While linear alkanes are well-characterized, their branched isomers, such as 3-
methylundecane, offer unique physical properties that make them subjects of interest in
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various fields. The introduction of a methyl group on the undecane backbone significantly
influences its melting point, boiling point, and viscosity, differentiating it from its linear
counterpart, n-dodecane. These subtle structural modifications are critical in applications
ranging from high-performance lubricants to non-polar solvents in sensitive chemical reactions.
This guide aims to provide a detailed exploration of 3-methylundecane, serving as a
foundational resource for its application in advanced research and development.

Molecular Structure and Identification

3-Methylundecane is a saturated hydrocarbon with the chemical formula C12H26. Its structure
consists of an eleven-carbon undecane chain with a methyl group substituted at the third
carbon atom. This branching introduces a chiral center at the C3 position, meaning 3-
methylundecane can exist as two stereoisomers: (S)-3-methylundecane and (R)-3-
methylundecane.

Below is a diagram illustrating the molecular structure of 3-methylundecane.
Caption: 2D skeletal structure of 3-Methylundecane.

Table 1: Chemical Identifiers for 3-Methylundecane

Identifier Value

IUPAC Name 3-methylundecane

CAS Number 1002-43-3

Molecular Formula C12H26

Molecular Weight 170.33 g/mol

SMILES CCCcccececec(e)ec

nChi INChl=1S/C12H26/c1-4-6-7-8-9-10-11-12(3)5-
2/h12H,4-11H2,1-3H3

InChlKey HTZWVZNRDDOFEI-UHFFFAOY SA-N

Physicochemical and Thermodynamic Properties
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The physical and thermodynamic properties of 3-methylundecane are crucial for its
application as a solvent, a component in fuel, or a lubricant. These properties are summarized
in the table below.

Table 2: Physical and Thermodynamic Properties of 3-Methylundecane

Property Value

Appearance Colorless to pale yellow clear liquid
Boiling Point 211 °C

Melting Point -58 °C

Density ~0.75 g/cm3

Flash Point 61.8 °C

Vapor Pressure 0.274 mmHg @ 25 °C (estimated)
Solubility in Water 0.09742 mg/L @ 25 °C (estimated)
logP (o/w) 6.665 (estimated)

Refractive Index 1.4208

Spectroscopic Characterization

The structural elucidation of 3-methylundecane is confirmed through various spectroscopic
techniques. Below is a summary of the expected spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 3-methylundecane is expected to show complex
multiplets in the upfield region (& 0.8-1.6 ppm), characteristic of a saturated aliphatic
hydrocarbon. The methyl protons of the ethyl group and the methyl branch, as well as the
methylene protons of the long alkyl chain, will exhibit distinct chemical shifts and coupling
patterns. Due to the structural similarity of the methylene groups, significant signal overlap is
anticipated.
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e 13C NMR: The carbon NMR spectrum of 3-methylundecane should display distinct signals
for each of the non-equivalent carbon atoms. Due to the molecule's asymmetry, all 12
carbons are chemically distinct and should theoretically produce 12 unique signals. These
signals will appear in the aliphatic region of the spectrum (& 10-40 ppm). The chemical shifts
can be predicted based on the carbon's position along the chain and the branching

o To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methylundecane:
Structure, Properties, and Scientific Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b086300/docs#an-in-depth-technical-
guide-to-3-methylundecane-structure-properties-and-scientific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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